2-Chloro-3-methoxy-6-methylpyridine

• IUPAC Name: 2-chloro-3-methoxy-6-methylpyridine
• InChI: InChI=1S/C7H8ClNO/c1-5-3-4-6(10-2)7(8)9-5/h3-4H,1-2H3
• InChI Key: HXZZITOCFGNPAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)OC)Cl
• Molecular Formula: C7H8ClNO
• DSSTOX Substance ID: DTXSID001294444
• Molecular Weight: 157.60 g/mol
• CAS RN: 204378-42-7

Description

2-Chloro-3-methoxy-6-methylpyridine is a pharmaceutical raw material and is also used in medicine. It has a molecular weight of 157.6.

Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups has been reported via the remodeling of (Aza)indole/Benzofuran skeletons. An effective and practical synthetic route to methyl 2-methoxy-6-methylaminopyridine-3-carboxylate, the key intermediate of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, from 2,6-dichloro-3-trifluoromethylpyridine was undertaken.

Molecular Structure Analysis

The molecular structure of 2-Chloro-3-methoxy-6-methylpyridine can be found on PubChem.

Chemical Reactions Analysis

Substituted pyridines with diverse functional groups are important structural motifs found in numerous bioactive molecules. Several methodologies for the introduction of various bio-relevant functional groups to pyridine have been reported.

Physical And Chemical Properties Analysis

2-Chloro-3-methoxy-6-methylpyridine has a melting point of 90-92°C, a boiling point of 210.6±20.0 °C, and a density of 1.210±0.06 g/cm3. It is insoluble in water.

Scientific Research Applications

Synthesis of Novel Compounds

Advanced Material Development

Research into the compound's properties and reactions contributes to advanced material development. The study on the synthesis, X-ray, and spectroscopic analysis of 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile showcases the methodological advancements in characterizing and utilizing pyridine derivatives for material science applications (Marijana Jukić et al., 2010).

Analytical and Spectroscopic Studies

The role of 2-Chloro-3-methoxy-6-methylpyridine extends into analytical chemistry, where its derivatives are studied for their vibrational and electronic spectra. For example, density functional theory (DFT) studies on the vibrational and electronic spectra of 2-chloro-6-methoxypyridine provide insights into the influence of substituents on the spectral characteristics, enhancing the understanding of pyridine derivatives in spectroscopic analysis (V. Arjunan et al., 2011).

Pharmaceutical Intermediate Synthesis

The compound's application in pharmaceutical chemistry is evident in its use as a precursor for the synthesis of key intermediates. For instance, the practical preparation of methyl 2-methoxy-6-methylaminopyridine-3-carboxylate demonstrates its importance in the synthesis of pharmaceutical intermediates, highlighting the compound's role in drug development processes (T. Horikawa, Y. Hirokawa, S. Kato, 2001).

Safety and Hazards

2-Chloro-3-methylpyridine is classified as a combustible liquid that is harmful if swallowed. It causes skin irritation and serious eye damage. It may cause damage to organs through prolonged or repeated exposure.

Future Directions

2-Chloro-6-methylpyridine-3-carboxylic acid may be used in the synthesis of 6-methyl-2-thiophenoxynicotinic acid, required for the preparation of a europium complex for staining the nucleolus of NIH 3T3, HeLa, and HDF cells. Methyl 6-chloropyridine-3-carboxylate can be used to synthesize fluoro substituted 6-phenylnicotinamide, which shows TRPV1 antagonist potency. It can also be used in the synthesis of retinoid x receptor (RXR) ligands, which have many clinical applications.